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Pphpc Pphpc
Brand Name: Vulcanchem
CAS No.: 103625-33-8
VCID: VC0012028
InChI: InChI=1S/C46H68NO8P/c1-5-6-7-8-9-10-11-12-13-14-15-16-19-25-43(48)52-35-41(36-54-56(50,51)53-34-33-47(2,3)4)55-44(49)26-20-17-18-22-37-27-28-40-30-29-38-23-21-24-39-31-32-42(37)46(40)45(38)39/h21,23-24,27-32,41H,5-20,22,25-26,33-36H2,1-4H3/t41-/m1/s1
SMILES: CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCC1=C2C=CC3=CC=CC4=C3C2=C(C=C4)C=C1
Molecular Formula: C46H68NO8P
Molecular Weight: 794 g/mol

Pphpc

CAS No.: 103625-33-8

VCID: VC0012028

Molecular Formula: C46H68NO8P

Molecular Weight: 794 g/mol

* For research use only. Not for human or veterinary use.

Pphpc - 103625-33-8

CAS No. 103625-33-8
Product Name Pphpc
Molecular Formula C46H68NO8P
Molecular Weight 794 g/mol
IUPAC Name [(2R)-3-hexadecanoyloxy-2-(6-pyren-1-ylhexanoyloxy)propyl] 2-(trimethylazaniumyl)ethyl phosphate
Standard InChI InChI=1S/C46H68NO8P/c1-5-6-7-8-9-10-11-12-13-14-15-16-19-25-43(48)52-35-41(36-54-56(50,51)53-34-33-47(2,3)4)55-44(49)26-20-17-18-22-37-27-28-40-30-29-38-23-21-24-39-31-32-42(37)46(40)45(38)39/h21,23-24,27-32,41H,5-20,22,25-26,33-36H2,1-4H3/t41-/m1/s1
Standard InChIKey YUSSRHTYLXAJFX-VQJSHJPSSA-N
SMILES CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCC1=C2C=CC3=CC=CC4=C3C2=C(C=C4)C=C1
Canonical SMILES CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCC1=C2C=CC3=CC=CC4=C3C2=C(C=C4)C=C1
Synonyms 1-palmitoyl-2-(pyren-1-yl)hexanoyl-3-phosphatidylcholine
1-palmitoyl-2-(pyren-1-yl)hexanoyl-sn-glycero-3-phosphocholine
PPHPC
PubChem Compound 128427
Last Modified Sep 14 2023

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